6-methyl-N-phenylpyridine-3-carboxamide

• IUPAC Name: 6-methyl-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C13H12N2O/c1-10-7-8-11(9-14-10)13(16)15-12-5-3-2-4-6-12/h2-9H,1H3,(H,15,16)
• InChI Key: DKFVBHUIGYTGPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C13H12N2O
• Molecular Weight: 212.25 g/mol

Description

6-Methyl-N-phenylpyridine-3-carboxamide is a pyridine-based carboxamide derivative featuring a methyl group at the 6-position of the pyridine ring and a phenyl-substituted amide at the 3-position. Pyridinecarboxamides are pivotal in medicinal chemistry due to their ability to engage in hydrogen bonding and π-π interactions, making them valuable in drug discovery and materials science .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural features and properties of 6-methyl-N-phenylpyridine-3-carboxamide and related compounds:

Compound Name	Pyridine Substituents	Amide Substituents	Molecular Formula	Key Features
6-Methyl-N-phenylpyridine-3-carboxamide	6-methyl	N-phenyl	C₁₃H₁₂N₂O	High lipophilicity; potential for π-π interactions
6-Methylpyridine-3-carboxamide	6-methyl	N-H (unsubstituted)	C₇H₈N₂O	Hydrogen bonding via -NH₂; lower molecular weight
6-Chloro-N-methoxy-N-methylpyridine-3-carboxamide	6-chloro	N-methoxy, N-methyl	C₉H₁₀ClN₂O₂	Electron-withdrawing Cl enhances ring stability; altered metabolic profile
N-(3-chloro-4-methylphenyl)-6-(3-methylphenyl)pyridine-3-carboxamide	6-(3-methylphenyl)	N-(3-chloro-4-methylphenyl)	C₂₁H₁₈ClN₂O	Bulky substituents increase lipophilicity; steric hindrance may limit binding
6-Amino-5-pyrrolidinyl-N-methyl-3-pyridinecarboxamide	6-amino, 5-pyrrolidinyl	N-methyl	C₁₂H₁₈N₄O	Enhanced solubility via amino group; potential for multiple H-bonds

Key Observations:

• Substituent Effects: Pyridine Ring: Methyl (6-methyl) and chloro (6-chloro) groups influence electronic properties. Amide Nitrogen: Phenyl substitution (target compound) enhances π-π stacking in biological targets, while methoxy/methyl groups () improve metabolic stability by blocking oxidative metabolism .

• Hydrogen Bonding :

  • Unsubstituted amides (e.g., 6-methylpyridine-3-carboxamide) participate in N-H···N/O interactions, aiding crystallinity and target binding .
  • Bulky substituents (e.g., N-(3-chloro-4-methylphenyl)) may sterically hinder hydrogen bonding, reducing solubility .
• Lipophilicity and Solubility: Phenyl and chloro-methylphenyl groups increase logP, favoring membrane permeability but risking poor aqueous solubility . Amino-pyrrolidinyl derivatives () balance lipophilicity and solubility through polar functional groups .